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Comparison of Greenness Assessment Tools

Number . Open-
. . Primary
Tool Name Acronym of Scoring System Output/Pictogram Focus Source
Criteria Software
Analytical AGREE 12 0-1 scale (weighted  Circular, clock-like  Overall Yes
GREEnNness average) pictogram analytical
Metric [1] [2] method
greenness
Green GAPI Not fully  Qualitative Multi-segment Overall No
Analytical specified  (Green/Yellow/Red) rectangular analytical
Procedure pictogram method
Index [2] greenness
Eco-Scale ESA Not fully  Penalty points Numerical score Overall No
Assessment specified  subtracted from (0-100) analytical
[2] 100 method
greenness
National NEMI 4 Binary (Pass/Fail) Quadrant Overall No
Environmental pictogram analytical
Methods method
Index [2] greenness
Analytical AGREEprep 10 0-1 scale Rectangular Greenness Yes
GREEnNness pictogram of sample
Metric for
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Number . Open-
. . Primary
Tool Name of Scoring System Output/Pictogram Focus Source
Criteria Software
Sample preparation
Preparation steps
[1]
Analytical AGREEMIP 12 0-1 scale (weighted  Pictogram with Greenness Yes
Greenness for average) individual scores &  of MIP
EAssessment weights synthesis
of Molecularly procedures
Imprinted
Polymers [1]
Blue 10 Scored (0, 2.5, 5, Star-shaped Practicality Yes
Applicability 7.5, 10) pictogram (white & economic
Grade Index to dark blue) criteria
[3] [4]
Red 10 Scored (0, 2.5, 5, Star-shaped Analytical Yes
Analytical 7.5, 10) pictogram (white performance
Performance to dark red) & validation
Index [3] [4] criteria

Detailed Methodologies and Workflow

To effectively use these tools, follow a systematic workflow. The diagram below outlines the key decision points, and

the subsequent sections detail the experimental protocols for major tools.

AGREE (Analytical GREEnness Metric) Protocol [1] [2]

+ Data Collection: Gather all details about the analytical method, including reagents, amounts, energy

consumption, waste production, and operator safety measures.
o Software Input: Use the dedicated, open-source AGREE software.
¢ Criterion Assessment: Input data for each of the 12 criteria into the software. The tool transforms this input
into a standardized score between 0 (worst) and 1 (greenest).
¢ Result Calculation: The software calculates a final overall score (0-1) through a weighted average of the 12

criterion scores.

o Interpretation: Review the circular pictogram. The final score and the individual colored segments provide a
quick visual summary of the method's greenness and highlight weak points.
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AGREEMIP (for Molecularly Imprinted Polymers) Protocol [1]

e Scope Definition: This tool is specialized for assessing the greenness of Molecularly Imprinted Polymer (MIP)
synthesis procedures.

+ Data Collection: Collect data on all aspects of the synthesis: reaction mixture constituents (including solvent,
monomers, template), energy requirements for polymerization, and procedural details (e.g., waste generation
from inhibitor removal).

e Software Input: Use the open-source AGREEMIP software.

¢ Criterion Assessment: Input data for the 12 specific criteria. The software uses criterion-specific functions to
convert the input into a score on a 0-1 scale.

¢ Result Calculation: The software computes a weighted average overall score and generates a pictogram
showing performance in each criterion.

BAGI and RAPI Protocol (for Practicality and Performance) [3] [4]

¢ Tool Selection: Choose BAGI for practicality or RAPI for analytical performance.

e Software Input: Access the respective open-source software for BAGI or RAPI.

e Criterion Scoring: For each of the 10 criteria, select the appropriate performance level from a drop-down
menu. The software automatically assigns a score (0, 2.5, 5.0, 7.5, or 10).

¢ Visualization: The software generates a star-shaped pictogram. The final score (BAGI: 25-100, RAPI: 0-100) is
displayed in the center, while the color intensity of each segment (blue for BAGI, red for RAPI) indicates
performance for that specific criterion.

Key Insights and Recommendations

¢ No Single Tool is Universally Best: Each tool has unique strengths. A comparative study found that while
NEMI is simple, it has low discrimination power. AGREE and GAPI provide more descriptive, multi-criteria
pictograms, with AGREE having the added benefit of automation [2].

e The Trend is Toward Specialization: Newer tools like AGREEMIP (for MIP synthesis) [1] and AGREEprep (for
sample preparation) [1] offer more granular assessments in specific areas than general tools.

e Adopt a Holistic View with RGB/WAC: For a complete picture, use a combination of tools. The White
Analytical Chemistry (WAC) concept advocates for balancing Greenness with Red (analytical performance,
via RAPI) and Blue (practicality, via BAGI) criteria [3] [4]. A method that scores well in all three dimensions is
considered more sustainable and applicable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic
or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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